Cas no 21208-82-2 (S-(2-{[4-(4-nitrophenoxy)butyl]amino}ethyl) hydrogen sulfurothioate)

• Product name: S-(2-{[4-(4-nitrophenoxy)butyl]amino}ethyl) hydrogen sulfurothioate
• CAS No: 21208-82-2
• MF: C₁₂H₁₈N₂O₆S₂
• MW: 350.411120891571
• CID: 1399201
• PubChem ID: 210266

S-(2-{[4-(4-nitrophenoxy)butyl]amino}ethyl) hydrogen sulfurothioate Chemical and Physical Properties

Names and Identifiers

• S-(2-{[4-(4-nitrophenoxy)butyl]amino}ethyl) hydrogen sulfurothioate
• S-2-((4-(p-Nitrophenoxy)butyl)amino)ethyl thiosulfate
• 21208-82-2
• BRN 2168205
• Ethanethiol, 2-(4-(p-nitrophenoxy)butyl)amino-, hydrogen sulfate (ester)
• 2-((4-(p-Nitrophenoxy)butyl)amino)ethanethiol hydrogen sulfate (ester)
• DTXSID00943549

• Inchi： InChI=1S/C12H18N2O6S2/c15-14(16)11-3-5-12(6-4-11)20-9-2-1-7-13-8-10-21-22(17,18)19/h3-6,13H,1-2,7-10H2,(H,17,18,19)
• InChI Key： ZCVXRVZBAKZWMU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])OCCCCNCCSS(=O)(=O)O

Computed Properties

• Exact Mass: 350.06074
• Monoisotopic Mass: 350.06062865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 118.77